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Compound of Interest

Compound Name: Kuwanon O

Cat. No.: B13730862 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Kuwanon O

Introduction
Kuwanon O is a flavonoid derivative, specifically a prenylated flavanone, that is naturally

present in the root bark of plants from the Morus genus, such as Morus lhou (set.) Koidz.[1][2]

[3] Like other members of the kuwanon family, it is recognized for its complex chemical

structure, which includes a fused dihydrochalcone partial moiety.[1][2][3] This class of

compounds has garnered significant interest from the scientific community due to a wide range

of potential therapeutic applications. This guide provides a detailed overview of the

physicochemical properties, experimental protocols for isolation and analysis, and insights into

the biological signaling pathways modulated by related kuwanon compounds.

Physicochemical Properties of Kuwanon O
The fundamental physicochemical characteristics of Kuwanon O are summarized below.

These properties are crucial for its handling, formulation, and application in research and

development.
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Property Value Reference

Molecular Formula C40H38O11 [1][2][3][4]

Molecular Weight 694.72 g/mol [1][2][3]

CAS Number 89200-01-1 [2][3][4]

IUPAC Name

(2S)-2-[3-[(1S,5R,6S)-6-[2,4-

dihydroxy-3-(3-methylbut-2-

enyl)benzoyl]-5-(2,4-

dihydroxyphenyl)-3-

methylcyclohex-2-en-1-yl]-2,4-

dihydroxyphenyl]-5,7-

dihydroxy-2,3-dihydrochromen-

4-one

[4]

SMILES
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C3=C(C(=C(C=C3)O)CC=C(C)

C)O)C4=C(C=CC(=C4O)

[C@@H]5CC(=O)C6=C(C=C(

C=C6O5)O)O)O

[4]

InChI Key
YIHMXHFAOIEYBW-

BHNQILPDSA-N
[4]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO).[5] To enhance

solubility, it is recommended to

heat the solution to 37°C and

use an ultrasonic bath.[3]

Storage Conditions As a powder, it should be

stored at -20°C for up to three

years or at 4°C for up to two

years.[2] When dissolved in a

solvent, the stock solution

should be stored at -80°C for

up to six months or at -20°C
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for up to one month to

maintain stability.[2][3]

Topological Polar Surface Area

(TPSA)
205.00 Å² [4]

XlogP 7.00 [4]

Experimental Protocols
Extraction and Isolation of Kuwanons from Morus
Species
The isolation of Kuwanon O and related compounds from their natural source, the root bark of

Morus species, is a multi-step process that involves extraction followed by chromatographic

purification.

Methodology:

Sample Preparation: The root bark of the Morus plant is collected, dried, and ground into a

fine powder to increase the surface area for solvent extraction.

Solvent Extraction: The powdered plant material is typically extracted with methanol using a

Soxhlet apparatus or through maceration over an extended period.[6] This initial step yields a

crude methanolic extract containing a wide array of phytochemicals.

Solvent Partitioning: The crude extract is concentrated under reduced pressure and then

suspended in water. This aqueous suspension is then sequentially partitioned with solvents

of increasing polarity, such as ethyl acetate and n-butanol. The flavonoid compounds,

including kuwanons, are typically enriched in the ethyl acetate fraction.[7]

Chromatographic Purification: The ethyl acetate fraction is subjected to repeated column

chromatography to isolate the individual compounds.[7] This is the most critical and labor-

intensive part of the process.

Silica Gel Chromatography: The fraction is first passed through a silica gel column and

eluted with a gradient of solvents (e.g., a mixture of hexane and ethyl acetate) to separate

compounds based on their polarity.
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ODS Column Chromatography: Further separation is achieved using an octadecylsilane

(ODS) reversed-phase column.

Sephadex LH-20 Chromatography: Final purification is often performed using a Sephadex

LH-20 column, which separates molecules based on their size and polarity.[7]

Structure Elucidation: The purity and structure of the isolated Kuwanon O are confirmed

using various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS).[8]
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Workflow for Extraction and Isolation of Kuwanon O
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Workflow for the extraction and isolation of Kuwanon O.
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Biological Activity and Signaling Pathways
While specific studies on the signaling pathways of Kuwanon O are limited, research on

structurally similar kuwanons, such as Kuwanon T, G, and C, provides valuable insights into its

potential biological activities.

Anti-inflammatory Effects
Studies on Kuwanon T and Sanggenon A have shown that they exert anti-inflammatory effects

by modulating the NF-κB and Nrf2 signaling pathways.[7][9][10]

NF-κB Signaling Pathway:

In inflammatory conditions, the transcription factor NF-κB is activated, leading to the expression

of pro-inflammatory genes. Kuwanon T and Sanggenon A have been shown to inhibit the

activation of NF-κB. This inhibition prevents the production of inflammatory mediators such as

nitric oxide (NO), prostaglandin E2 (PGE2), interleukin-6 (IL-6), and tumor necrosis factor-alpha

(TNF-α).[7]

Nrf2 Signaling Pathway:

These compounds also activate the Nrf2 pathway, which is a key regulator of the antioxidant

response.[7] Nrf2 activation leads to the expression of heme oxygenase-1 (HO-1), an enzyme

with potent anti-inflammatory properties. The anti-inflammatory effects of these kuwanons are,

in part, mediated by the induction of HO-1.[7]
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Anti-inflammatory Signaling of Kuwanons
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Modulation of NF-κB and Nrf2 pathways by kuwanons.

Antitumor Activity
Research on Kuwanon C has revealed its potential as an antitumor agent, primarily through the

induction of apoptosis in cancer cells.[11][12]

Mechanism of Action:

Kuwanon C has been shown to target the mitochondria and endoplasmic reticulum of tumor

cells.[11][12] This interaction leads to a significant increase in the production of reactive oxygen

species (ROS). The elevated ROS levels disrupt the mitochondrial membrane potential, which

is a critical event in the intrinsic pathway of apoptosis.[11] Furthermore, Kuwanon C can arrest

the cell cycle, preventing cancer cell proliferation.[11][12] These cellular events culminate in the

activation of apoptotic signaling pathways, leading to programmed cell death of the tumor cells.

[11][12]
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Antitumor Mechanism of Kuwanon C
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Apoptosis induction pathway by Kuwanon C.

Conclusion
Kuwanon O is a complex natural product with significant potential for further scientific

investigation. Its well-defined physicochemical properties provide a solid foundation for its use

in experimental settings. The established protocols for its isolation from natural sources, though

intricate, allow for the procurement of pure material for research. While direct evidence for

Kuwanon O's bioactivity is still emerging, the demonstrated anti-inflammatory and antitumor
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activities of its structural analogs strongly suggest that it may possess similar therapeutic

properties, making it a compelling candidate for future drug discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13730862#physicochemical-properties-of-kuwanon-
o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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